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Compound of Interest

Compound Name: 2-Bromo-4-methyl-6-nitrophenol

Cat. No.: B1265902

Technical Guide: 2-Bromo-4-methyl-6-
nitrophenol

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical properties and a
representative synthesis protocol for 2-Bromo-4-methyl-6-nitrophenol, a substituted
nitrophenol compound of interest in various chemical research domains.

Compound Data

The fundamental molecular properties of 2-Bromo-4-methyl-6-nitrophenol are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value
Molecular Formula C7HeBrNO3[1][2]
Molecular Weight 232.03 g/mol [3]
CAS Number 20039-91-2[1]

Experimental Synthesis Protocol
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The following protocol describes a common method for the synthesis of 2-Bromo-4-methyl-6-
nitrophenol through the nitration of a precursor. This procedure is intended for use by trained
professionals in a controlled laboratory setting.

Materials:

e Sulfuric Acid (H2S0a)

 Nitric Acid (HNOs)

e 2-Bromo-4-methylphenol (Precursor)
o Water (H20)

o Ethyl Acetate (EtOAC)

¢ Anhydrous Sodium Sulfate (Na2S0a)

Procedure:

A solution of sulfuric acid (200 mL) in water (620 mL) is prepared and cooled to 0°C.
« Nitric acid (56 g, 889 mmol) is carefully added to the cooled sulfuric acid solution.

e The precursor, 2-Bromo-4-methylphenol (88 g, 471 mmol), is then added to the reaction
mixture.

e The resulting mixture is stirred at room temperature overnight to allow the reaction to
proceed to completion.

e Upon completion, the mixture is extracted with ethyl acetate.
e The organic layer is dried over anhydrous sodium sulfate.
e The solution is concentrated under reduced pressure.

e The crude product is purified by silica gel column chromatography to yield 2-Bromo-4-
methyl-6-nitrophenol as a yellow solid.[3]
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Synthesis Workflow

The logical flow of the synthesis protocol, from starting materials to the final purified product, is
illustrated in the diagram below.

Purification:
Silica Gel Chromatography

Nitration Reaction

(0°C to Room Temp) 2-Bromo-4-methyl-6-nitrophenol

‘Workup: Drying
Ethyl Acetate Extraction (Anhydrous Na2SO0s)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-4-methyl-6-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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